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Compound of Interest

Compound Name: 3,4-Dimethylfuran

Cat. No.: B029692 Get Quote

Technical Guide to the Physical Properties of
3,4-Dimethylfuran
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 3,4-
Dimethylfuran, specifically its boiling point and density. The information is presented to

support research and development activities where this compound is utilized.

Physical Properties of 3,4-Dimethylfuran
3,4-Dimethylfuran is a heterocyclic organic compound. An understanding of its physical

properties is essential for its proper handling, application, and for the design of chemical

processes.

Quantitative Data Summary
The table below summarizes the key physical properties of 3,4-Dimethylfuran.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b029692?utm_src=pdf-interest
https://www.benchchem.com/product/b029692?utm_src=pdf-body
https://www.benchchem.com/product/b029692?utm_src=pdf-body
https://www.benchchem.com/product/b029692?utm_src=pdf-body
https://www.benchchem.com/product/b029692?utm_src=pdf-body
https://www.benchchem.com/product/b029692?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Value Units Conditions

Boiling Point 103.2 ± 9.0[1] °C At 760 mmHg

103.00 to 104.00

(est.)[2]
°C At 760.00 mm Hg

Density 0.9 ± 0.1[1] g/cm³ Standard Conditions

Experimental Protocols
The following sections detail standard laboratory methodologies for the determination of the

boiling point and density of organic liquids like 3,4-Dimethylfuran.

Determination of Boiling Point (Capillary Method)
This method is a common micro-scale technique for determining the boiling point of a liquid.

Apparatus:

Thiele tube or similar heating bath (e.g., oil bath)

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or hot plate)

Stand and clamps

Procedure:

A small amount of 3,4-Dimethylfuran is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

liquid.
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The test tube is attached to a thermometer, ensuring the bulb of the thermometer is level

with the sample.

The entire assembly is clamped and immersed in a Thiele tube or oil bath.

The bath is heated gently and evenly.

As the temperature rises, air trapped in the capillary tube will slowly bubble out.

When the boiling point of the liquid is reached, a rapid and continuous stream of bubbles will

emerge from the open end of the capillary tube.

The heat source is removed, and the bath is allowed to cool slowly.

The boiling point is the temperature at which the liquid begins to enter the capillary tube.

Determination of Density (Pycnometer Method)
A pycnometer is a flask with a specific, accurately known volume, used to determine the

density of a liquid with high precision.

Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance

Thermometer

Water bath

Procedure:

The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately measured

using an analytical balance (m_pyc).

The pycnometer is filled with distilled water of a known temperature and its mass is

measured (m_pyc+water). The temperature of the water should be recorded.
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The mass of the water is calculated (m_water = m_pyc+water - m_pyc).

The volume of the pycnometer at that temperature can be calculated using the known

density of water at that temperature (V = m_water / ρ_water).

The pycnometer is then emptied, dried, and filled with 3,4-Dimethylfuran at the same

temperature.

The mass of the pycnometer filled with 3,4-Dimethylfuran is measured (m_pyc+sample).

The mass of the 3,4-Dimethylfuran is calculated (m_sample = m_pyc+sample - m_pyc).

The density of the 3,4-Dimethylfuran is then calculated using the formula: ρ_sample =

m_sample / V.

Logical Relationships
The following diagram illustrates the direct relationship between the chemical compound, 3,4-
Dimethylfuran, and its fundamental physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical properties of 3,4-Dimethylfuran (boiling point,
density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029692#physical-properties-of-3-4-dimethylfuran-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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